Cas no 354581-17-2 (4-Methyl-1-(4-pyridinyl)-1-pentanone)

4-Methyl-1-(4-pyridinyl)-1-pentanone structure
354581-17-2 structure
Product Name:4-Methyl-1-(4-pyridinyl)-1-pentanone
CAS No:354581-17-2
MF:C11H15NO
MW:177.242902994156
CID:920351
PubChem ID:11805286
Update Time:2025-04-19

4-Methyl-1-(4-pyridinyl)-1-pentanone Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1-(4-pyridinyl)-1-pentanone
    • 4-methyl-1-pyridin-4-ylpentan-1-one
    • 354581-17-2
    • 4-Methyl-1-(pyridin-4-yl)pentan-1-one
    • AKOS011915325
    • DB-263171
    • DTXSID10473064
    • Inchi: 1S/C11H15NO/c1-9(2)3-4-11(13)10-5-7-12-8-6-10/h5-9H,3-4H2,1-2H3
    • InChI Key: RDTRVZRTUPCVBM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)CCC(C)C

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.